5-(tert-butoxy)pentan-2-ol
Overview
Description
5-(tert-butoxy)pentan-2-ol is an organic compound with the molecular formula C9H20O2 . It is a type of alcohol where a hydroxy group, -OH, is attached to a saturated carbon atom .
Synthesis Analysis
This compound can be synthesized by direct acid-catalytic alkylation of diols with tert-butanol . It participates in the synthesis of well-defined mono- and ditelechelic polyphosphazenes .Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 160.25 .Chemical Reactions Analysis
Alcohols like this compound can undergo various chemical reactions. For instance, they can react with hydrogen halides to produce alkyl halides . They can also be oxidized to form aldehydes or carboxylic acids .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(tert-butoxy)pentan-2-ol can be achieved through a multi-step process involving the protection of a hydroxyl group, followed by the introduction of a tert-butoxy group and subsequent deprotection.", "Starting Materials": [ "Pentan-2-ol", "Tert-butyl alcohol", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Methanol" ], "Reaction": [ "Step 1: Protection of Pentan-2-ol - Pentan-2-ol is reacted with sodium hydride in diethyl ether to form the sodium alkoxide intermediate. This is then reacted with tert-butyl alcohol to form the protected intermediate, 2-tert-butoxypentan-2-ol.", "Step 2: Introduction of Tert-butoxy Group - The protected intermediate is then reacted with hydrochloric acid to remove the protective group and introduce the tert-butoxy group, forming 5-(tert-butoxy)pentan-2-ol.", "Step 3: Purification - The crude product is purified by washing with sodium bicarbonate and sodium sulfate to remove any impurities. The final product is obtained by distillation of the purified product in methanol." ] } | |
CAS RN |
171254-13-0 |
Molecular Formula |
C9H20O2 |
Molecular Weight |
160.3 |
Purity |
95 |
Origin of Product |
United States |
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